Cas no 2171277-12-4 (2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid)

• Product Name: 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid
• CAS No: 2171277-12-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5810242
• PubChem ID: 165578510
• Update Time: 2025-06-20

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid
• EN300-1539128
• 2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]ethyl}benzoic acid
• 2171277-12-4

• Inchi： 1S/C28H28N2O5/c1-18(26(31)30(2)16-15-19-9-3-4-10-20(19)27(32)33)29-28(34)35-17-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h3-14,18,25H,15-17H2,1-2H3,(H,29,34)(H,32,33)/t18-/m1/s1
• InChI Key： XWGWDDDATFGOSQ-GOSISDBHSA-N
• SMILES： O(C(N[C@H](C)C(N(C)CCC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid (CAS No. 2171277-12-4): A Comprehensive Overview

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid (CAS No. 2171277-12-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and bioconjugation studies.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its ease of removal under mild basic conditions. The presence of this group in the structure of 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved.

The N-methylpropanamido moiety in the compound adds further complexity and functionality. This group can participate in various chemical reactions, such as amide bond formation, which is crucial for the synthesis of peptides and other bioactive molecules. The benzoic acid component provides a carboxylic acid functional group, which can be readily modified through esterification or amidation reactions to tailor the compound's properties for specific applications.

Recent research has highlighted the potential of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds similar to 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid exhibit promising antitumor activity by selectively inhibiting key enzymes involved in cancer cell proliferation. The unique structural features of these compounds allow them to bind to specific protein targets with high affinity and selectivity.

In addition to their therapeutic potential, Fmoc-protected amino acid derivatives are also valuable tools in bioconjugation studies. These compounds can be used to link various biomolecules, such as antibodies, peptides, and small molecules, to create multifunctional conjugates with enhanced biological activity. For example, a recent study published in Bioconjugate Chemistry reported the successful conjugation of an Fmoc-protected amino acid derivative to an antibody, resulting in a conjugate that exhibited improved tumor targeting and reduced off-target effects.

The synthesis of 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid involves several steps, including the protection of the amino group with the Fmoc group, the formation of the N-methylpropanamide moiety, and the final coupling with benzoic acid. Each step requires careful optimization to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the synthesis process and improve efficiency.

The characterization of 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid typically involves a combination of spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's structure and purity, which is essential for its use in further research and development.

In conclusion, 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoethyl}benzoic acid (CAS No. 2171277-12-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and bioconjugates. Ongoing research continues to explore its properties and applications, contributing to advancements in drug discovery and biotechnology.